Ethyl 3-[6-(cyclohexylamino)imidazo[1,2-b]pyridazin-3-yl]benzoate

• IUPAC Name: ethyl 3-[6-(cyclohexylamino)imidazo[1,2-b]pyridazin-3-yl]benzoate
• InChI: InChI=1S/C21H24N4O2/c1-2-27-21(26)16-8-6-7-15(13-16)18-14-22-20-12-11-19(24-25(18)20)23-17-9-4-3-5-10-17/h6-8,11-14,17H,2-5,9-10H2,1H3,(H,23,24)
• InChI Key: DODKRMXURTZUAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)C2=CN=C3N2N=C(C=C3)NC4CCCCC4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

Ethyl 3-[6-(cyclohexylamino)imidazo[1,2-b]pyridazin-3-yl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Interaction and Biological Activities

Research indicates that structurally similar compounds to Ethyl 3-[6-(cyclohexylamino)imidazo[1,2-b]pyridazin-3-yl]benzoate, such as ethyl ferulate and benzocaine (ethyl aminobenzoate), possess significant anti-inflammatory, antioxidant, neuroprotective, and anesthetic properties. Ethyl ferulate, specifically, demonstrates potential for applications in the nutraceutical and pharmaceutical industry due to its therapeutic properties against mycobacterial infections, cosmetic applications, and neuroprotective activities. Benzocaine, on the other hand, is recognized for its anesthetic properties, though it has been associated with acquired methemoglobinemia under certain conditions (Cunha et al., 2019; Novaro et al., 2003).

Potential in Drug Formulation and Microencapsulation

Chemical compounds with similarities in molecular structure to this compound have been extensively explored for their roles in drug formulation and microencapsulation. The use of encapsulating polymers like ethylcellulose and methylcellulose in microencapsulation presents various applications, including modified release, improved efficacy and safety, and taste- and odor-masking. This area of research offers valuable insights into the formulation of more effective and patient-friendly drug delivery systems (Rogers & Wallick, 2012).

Mechanism of Action

Target of Action

The primary target of EN300-210048 is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis . It is upregulated and overexpressed in multiple myeloma (MM), a blood cancer characterized by dysregulated and proliferative plasma cells .

Mode of Action

EN300-210048 interacts with TAK1 by binding to the hinge region of the kinase . The imidazo[1,2-b]pyridazine moiety of the compound is a privileged drug moiety found in many approved and experimental drugs . Substitutions at positions 2, 3, 6, 7, and 8 of this moiety dictate kinase selectivity and potency . In the case of EN300-210048, these substitutions enable it to inhibit TAK1 at nanomolar concentrations .

Biochemical Pathways

The inhibition of TAK1 by EN300-210048 affects various extracellular signals that trigger TAK1 activation, including cytokines, growth factors, and Toll-like receptor ligands . This disruption can lead to changes in downstream pathways involved in cell growth, differentiation, and apoptosis .

Result of Action

The inhibition of TAK1 by EN300-210048 results in the suppression of MM cell growth . The compound and its analogs inhibit the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM . These results suggest that EN300-210048 has the potential to be translated into anti-MM therapeutics .